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Compound of Interest

Compound Name: Amino-PEG1-C2-acid

Cat. No.: B1664896 Get Quote

Technical Support Center: Amino-PEG1-C2-acid
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and dissolving Amino-PEG1-C2-acid.

Frequently Asked Questions (FAQs)
Q1: What is Amino-PEG1-C2-acid?

Amino-PEG1-C2-acid is a PEG-based PROTAC (Proteolysis Targeting Chimera) linker.[1] It is

a heterobifunctional molecule used in the synthesis of PROTACs, which are designed to recruit

a target protein to an E3 ubiquitin ligase, leading to the degradation of the target protein.[1]

Q2: What are the general storage conditions for Amino-PEG1-C2-acid?

For long-term storage, Amino-PEG1-C2-acid powder should be stored at -20°C.[2] Stock

solutions in solvent should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[3]

It is recommended to protect the compound from light.[3]

Q3: What is the solubility of Amino-PEG1-C2-acid?

There are conflicting reports regarding the solubility of Amino-PEG1-C2-acid. Some suppliers

indicate that it is soluble in water, DMSO, and DMF.[1] Another supplier specifies its solubility in

water to be 27 mg/mL but states it is insoluble in DMSO and ethanol.[2] This discrepancy may

be due to batch-to-batch variations or the hydration state of the compound and the solvent. For
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a similar PEG-linker, it has been noted that hygroscopic DMSO (DMSO that has absorbed

water) can significantly impact solubility, and using a fresh, unopened bottle of DMSO is

recommended.[4]

Q4: The compound is difficult to dissolve. What can I do?

If you encounter difficulties dissolving Amino-PEG1-C2-acid, consider the following

troubleshooting steps:

Use a fresh bottle of anhydrous solvent: Particularly for DMSO, water absorption can affect

solubility.

Sonication: Gentle sonication can help break up aggregates and promote dissolution.[4]

Warming: Gently warming the solution (e.g., to 37°C or up to 60°C for some related

compounds) can increase solubility.[4] However, be mindful of the potential for degradation

with prolonged heating.

Start with water: Given the more consistent reports of water solubility, dissolving in water first

and then diluting with other solvents might be a viable strategy, depending on your

experimental needs.
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Property Value Reference

Molecular Weight 133.15 g/mol [2]

Formula C5H11NO3 [2]

CAS Number 144942-89-2 [2]

Appearance White to off-white solid [1]

Purity Typically ≥98% [1]

Solubility in Water 27 mg/mL (202.77 mM) [2]

Solubility in Organic Solvents

Conflicting reports: Soluble in

DMSO & DMF vs. Insoluble in

DMSO & Ethanol

[1][2]

Powder Storage -20°C, protect from light [2]

Solution Storage
-80°C (6 months) or -20°C (1

month), protect from light
[3]

Experimental Protocols
Protocol for Reconstitution of Amino-PEG1-C2-acid

Equilibration: Before opening, allow the vial of Amino-PEG1-C2-acid to equilibrate to room

temperature for at least 20 minutes to prevent moisture condensation.

Solvent Selection: Based on the available data, start with high-purity, anhydrous DMSO or

water. If using DMSO, it is highly recommended to use a newly opened bottle.

Stock Solution Preparation (Example for a 10 mM stock solution in DMSO):

Calculate the required volume of DMSO. For 1 mg of Amino-PEG1-C2-acid (MW:

133.15), you will need 751 µL of DMSO for a 10 mM solution.

Add the calculated volume of DMSO to the vial.

Vortex briefly to mix.
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Assisted Dissolution (if necessary):

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

If solubility is still an issue, gently warm the vial to 37°C for a few minutes.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months).
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Experimental Workflow: Dissolving Amino-PEG1-C2-acid
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Caption: Workflow for dissolving Amino-PEG1-C2-acid.
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Troubleshooting Dissolution Issues

Compound not dissolving

Is the solvent anhydrous and from a new bottle?

Use a fresh bottle of anhydrous solvent

No

Have you tried sonication?

Yes

Sonicate in a water bath for 10-15 minutes

No

Have you tried gentle warming?

Yes

Warm to 37°C for 5-10 minutes

No

Consider dissolving in water first

Yes

Click to download full resolution via product page

Caption: Logical steps for troubleshooting dissolution problems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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